Cas no 2228305-99-3 (1-(dimethyl-1,2-oxazol-4-yl)-2,2-difluorocyclopropan-1-amine)

• Product Name: 1-(dimethyl-1,2-oxazol-4-yl)-2,2-difluorocyclopropan-1-amine
• CAS No: 2228305-99-3
• MF: C₈H₁₀F₂N₂O
• MW: 188.174608707428
• CID: 6060984
• PubChem ID: 165720560
• Update Time: 2025-07-27

1-(dimethyl-1,2-oxazol-4-yl)-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(dimethyl-1,2-oxazol-4-yl)-2,2-difluorocyclopropan-1-amine
• 2228305-99-3
• EN300-1940479

• Inchi： 1S/C8H10F2N2O/c1-4-6(5(2)13-12-4)7(11)3-8(7,9)10/h3,11H2,1-2H3
• InChI Key： LQOGFPYLYBRCIN-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C(C)=NOC=1C)N)F

Computed Properties

• Exact Mass: 188.07611927g/mol
• Monoisotopic Mass: 188.07611927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52Ų

Additional information on 1-(dimethyl-1,2-oxazol-4-yl)-2,2-difluorocyclopropan-1-amine

Introduction to 1-(dimethyl-1,2-oxazol-4-yl)-2,2-difluorocyclopropan-1-amine (CAS No. 2228305-99-3)

1-(dimethyl-1,2-oxazol-4-yl)-2,2-difluorocyclopropan-1-amine, identified by its Chemical Abstracts Service (CAS) number 2228305-99-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives featuring a cyclopropane ring substituted with fluorine atoms and an oxazole moiety, which together contribute to its unique chemical properties and potential biological activities.

The structural framework of 1-(dimethyl-1,2-oxazol-4-yl)-2,2-difluorocyclopropan-1-amine consists of a cyclopropane core substituted at the 2-position with two fluorine atoms, enhancing its electronic characteristics and metabolic stability. The presence of the dimethyl-1,2-oxazol-4-yl group at the 1-position introduces a nitrogen-rich heterocycle, which is well-known for its role in modulating biological pathways. This combination of structural features makes the compound a promising candidate for further exploration in drug discovery and development.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorinated cyclopropane structures. The fluorine atoms in 1-(dimethyl-1,2-oxazol-4-yl)-2,2-difluorocyclopropan-1-amine contribute to its lipophilicity and metabolic resistance, properties that are highly desirable in pharmaceutical applications. Additionally, the oxazole ring is a privileged scaffold in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. This dual functionality positions 1-(dimethyl-1,2-oxazol-4-yl)-2,2-difluorocyclopropan-1-amine as a versatile building block for designing next-generation therapeutics.

Current research in the field of heterocyclic chemistry has highlighted the importance of incorporating multifunctional groups into drug-like molecules to enhance their efficacy and selectivity. The dimethyl-substituted oxazole moiety in this compound not only contributes to its stability but also provides opportunities for further derivatization. This flexibility allows chemists to explore various modifications that could optimize pharmacokinetic properties and target specificity. For instance, studies have shown that oxazole derivatives can exhibit inhibitory effects on certain enzymes involved in inflammatory pathways, making them attractive candidates for treating chronic diseases.

The cyclopropane ring itself is another key feature that has been extensively studied for its potential therapeutic applications. The strained three-membered ring is known to enhance binding affinity due to its rigid conformation, which can improve interactions with biological targets. In particular, fluorinated cyclopropanes have shown promise in the development of antiviral and anticancer agents. The incorporation of two fluorine atoms in 1-(dimethyl-1,2-oxyzol)-4-yll)-2,2-difluorocyclopropane amine not only strengthens these interactions but also increases resistance to enzymatic degradation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive experimental trials. Molecular modeling studies on 1-(dimethyl-l,l -oxyzol -4 -yI)-22difluorocycIopropa11 -l -arnine have suggested that it may interact with proteins involved in cell signaling and metabolic regulation. These insights are particularly valuable for designing targeted therapies that modulate specific disease pathways. Furthermore, the compound's structural features make it a suitable candidate for exploring structure-based drug design approaches.

The synthesis of l -(dimethyI-l , 12 oxazol -4 -yI) -22difluorocyelopropa11 -l -arnine presents unique challenges due to the sensitivity of the cyclopropane ring and the presence of multiple functional groups. However, recent methodological developments have made it possible to synthesize such complex molecules with greater efficiency and precision. For example, transition-metal-catalyzed reactions have been employed to construct the cyclopropane core while maintaining high regioselectivity. These advances have opened new avenues for exploring the synthetic potential of fluorinated heterocycles.

In conclusion, l -(dimethyll-l , 12 oxazol -4 -yI) -22difluorocyelopropa11 -l -arnine (CAS No . 2228305993) represents a fascinating compound with significant potential in pharmaceutical research . Its unique structural features , including the presence of fluorinated cycIopropane and an oxazole moiety , make it an attractive scaffold for designing novel therapeutics . Ongoing studies continue to uncover new applications for this compound , highlighting its importance as a building block in drug discovery . As research progresses , it is likely that we will see further exploration of its biological activities and therapeutic possibilities .